NoxA1ds TFA

• Molecular Formula: C52H89F3N14O17
• Molecular Weight: 1239.3 g/mol
• InChI: InChI=1S/C50H88N14O15.C2HF3O2/c1-25(2)22-33(44(73)55-24-36(65)58-31(14-9-11-19-51)45(74)56-28(7)42(71)59-32(15-10-12-20-52)46(75)62-39(26(3)4)41(54)70)60-43(72)29(8)57-47(76)34(23-38(68)69)61-49(78)40(27(5)6)63-48(77)35-16-13-21-64(35)50(79)30(53)17-18-37(66)67;3-2(4,5)1(6)7/h25-35,39-40H,9-24,51-53H2,1-8H3,(H2,54,70)(H,55,73)(H,56,74)(H,57,76)(H,58,65)(H,59,71)(H,60,72)(H,61,78)(H,62,75)(H,63,77)(H,66,67)(H,68,69);(H,6,7)/t28-,29-,30-,31-,32-,33-,34-,35-,39-,40-;/m0./s1
• InChIKey: GEDTVPJVAIVROF-GZMRMXLRSA-N

NoxA1ds TFA: Selective NOX1 Peptide Inhibitor

NoxA1ds TFA is a cell-permeable peptide inhibitor of NADPH oxidase 1 (NOX1) that recapitulates a putative activation subdomain of the NOXA1 protein, establishing a critical interaction site required for NOX1-NOXA1 binding and enzyme activation [1]. Unlike small-molecule NOX inhibitors that target the catalytic core, NoxA1ds exerts its inhibitory effect by disrupting the assembly of the active oxidase complex [2]. It selectively inhibits NOX1-derived superoxide production with an IC50 of approximately 20 nM in cell-free assays, while exhibiting negligible activity against NOX2, NOX4, NOX5, and xanthine oxidase at concentrations up to 10 µM [3]. The TFA (trifluoroacetate) salt form improves aqueous solubility to approximately 100 mg/mL in water, facilitating in vitro and in vivo experimental applications [4].

NOX1 assembly inhibition via selective PPI disruption

Negligible cross-reactivity with NOX2, NOX4, NOX5, xanthine oxidase

TFA salt enables high aqueous solubility for in vivo delivery

• [1] Ranayhossaini DJ, et al. Selective recapitulation of conserved and nonconserved regions of putative NOXA1 protein activation domain confers isoform-specific inhibition of Nox1 oxidase and attenuation of endothelial cell migration. J Biol Chem. 2013;288(51):36437-36450. View Source
• [2] Altenhöfer S, et al. Evolution of NADPH Oxidase Inhibitors: Selectivity and Mechanisms for Target Engagement. Antioxid Redox Signal. 2015;23(5):406-427. View Source
• [3] Ranayhossaini DJ, et al. Figure 1. NoxA1ds inhibits nox1-derived O2⨪ but not related enzymes. J Biol Chem. 2013;288:36437-36450 (PMC3868757). View Source
• [4] JinyouBio. NoxA1ds TFA Product Datasheet. CAS: 1435893-78-9. View Source

Why NoxA1ds TFA Cannot Be Substituted

Substituting NoxA1ds TFA with other commercially available NOX inhibitors introduces substantial experimental risk due to fundamental differences in mechanism of action and isoform selectivity profiles. Small-molecule NOX inhibitors such as GKT137831 (setanaxib), ML171, and VAS2870 act as catalytic site antagonists that often exhibit cross-reactivity across multiple NOX isoforms [1]. In contrast, NoxA1ds operates via protein-protein interaction disruption, specifically blocking NOX1 assembly without interfering with the catalytic function of other NOX isoforms [2]. This mechanistic distinction translates to a unique selectivity profile that cannot be replicated by catalytic inhibitors [3]. Furthermore, the TFA salt form confers solubility advantages over the free base that are essential for consistent dosing in aqueous experimental systems—a procurement consideration that directly impacts experimental reproducibility [4].

NoxA1ds TFA (PPI peptide)

Disrupts NOX1-NOXA1 assembly, not catalytic core

High selectivity for NOX1; minimal off-target activity

Aqueous-compatible TFA salt for consistent dosing

Small-molecule NOX inhibitors (GKT137831, ML171, VAS2870)

Target catalytic domain; may cross-react with multiple NOX isoforms

Selectivity profiles differ; NOX4/NOX2 inhibition often present

Solubility and formulation behavior may not match peptide salt

Mechanism mismatch and isoform profile differences may shift experimental outcomes; direct substitution requires validation.

• [1] Altenhöfer S, et al. Evolution of NADPH Oxidase Inhibitors: Selectivity and Mechanisms for Target Engagement. Antioxid Redox Signal. 2015;23(5):406-427. Table 1. View Source
• [2] Ranayhossaini DJ, et al. Selective recapitulation of conserved and nonconserved regions of putative NOXA1 protein activation domain confers isoform-specific inhibition of Nox1 oxidase and attenuation of endothelial cell migration. J Biol Chem. 2013;288(51):36437-36450. View Source
• [3] Ranayhossaini DJ, et al. Figure 1. NoxA1ds inhibits nox1-derived O2⨪ but not related enzymes. J Biol Chem. 2013;288:36437-36450 (PMC3868757). View Source
• [4] JinyouBio. NoxA1ds TFA Product Datasheet. Solubility: H2O 100 mg/mL. View Source

NoxA1ds TFA Selectivity Evidence

NOX1 Selectivity over NOX2

NoxA1ds TFA exhibits absolute selectivity for NOX1 over NOX2 in cell-free assays. Under identical experimental conditions where NoxA1ds inhibited NOX1-derived O2⨪ production with an IC50 of 19 nM, the compound showed no detectable inhibition of NOX2 activity at concentrations up to 10,000 nM [1]. This represents a selectivity window exceeding 500-fold for NOX1 over NOX2 [1]. For context, the small-molecule NOX1 inhibitor ML171 exhibits only 20-fold selectivity (NOX1 IC50 = 250 nM vs. NOX2 IC50 = 5,000 nM) [2].

NOX1 vs NOX2

Reported

NOX1 IC₅₀ 19 nM; no NOX2 inhibition at 10 µM (>500-fold)

ML171: 20-fold selectivity

Supports selective NOX1 pathway interpretation in co-expression systems

Cell-free cytochrome c reduction; n=9-12

Evidence Dimension	NOX2 inhibition vs. NOX1 inhibition
Target Compound Data	NOX1 IC50 = 19 nM; NOX2: no inhibition at 10,000 nM
Comparator Or Baseline	ML171: NOX1 IC50 = 250 nM; NOX2 IC50 = 5,000 nM (20-fold selectivity) or GKT137831: NOX1 IC50 = 140 nM; NOX2 IC50 = 1,750,000 nM (12,500-fold selectivity)
Quantified Difference	NoxA1ds: >500-fold selectivity for NOX1 over NOX2. ML171: 20-fold selectivity.
Conditions	Cell-free cytochrome c reduction assay using COS cell lysates expressing recombinant NOX1 or NOX2; 15 min post-NADPH addition; n = 9-12

Why This Matters

Superior NOX1/NOX2 discrimination reduces confounding off-target effects in systems where NOX2 is co-expressed (e.g., phagocytes, endothelial cells, vascular smooth muscle), enabling cleaner mechanistic interpretation.

• [1] Ranayhossaini DJ, et al. Figure 1. NoxA1ds inhibits nox1-derived O2⨪ but not related enzymes. J Biol Chem. 2013;288:36437-36450. View Source
• [2] Altenhöfer S, et al. Evolution of NADPH Oxidase Inhibitors: Selectivity and Mechanisms for Target Engagement. Antioxid Redox Signal. 2015;23(5):406-427. Table 1: IC50 values for ML171 and GKT137831. View Source

Off-Target Selectivity

NoxA1ds TFA was systematically evaluated for off-target activity against NOX4, NOX5, and xanthine oxidase in cell-free assays. At concentrations ranging from 100 nM to 10,000 nM, NoxA1ds produced no inhibition of NOX4-derived H2O2 production and no inhibition of NOX5-derived or xanthine oxidase-derived O2⨪ production [1]. In contrast, the dual NOX1/NOX4 inhibitor GKT137831 inhibits NOX4 with an IC50 of approximately 410 nM, and the pan-NOX inhibitor VAS2870 inhibits NOX4 with an IC50 of approximately 770 nM [2].

Off-target profile

Reported

0% inhibition of NOX4, NOX5, xanthine oxidase at 10 µM

GKT137831 inhibits NOX4 (IC₅₀ ~410 nM)

Enables NOX4-independent vascular phenotype attribution

Amplex Red / EPR assays; n=9-12

Evidence Dimension	Inhibition of NOX4, NOX5, and xanthine oxidase
Target Compound Data	NOX4: no inhibition at 100-10,000 nM; NOX5: no inhibition at 0.1-10,000 nM; XO: no inhibition at 0.1-10,000 nM
Comparator Or Baseline	GKT137831: NOX4 IC50 = 410 nM. VAS2870: NOX4 IC50 = 770 nM.
Quantified Difference	NoxA1ds: 0% inhibition at 10 μM across all three off-target enzymes
Conditions	NOX4: Amplex Red fluorescence assay with COS membrane fractions; NOX5: cytochrome c reduction with Ca2+-stimulated HEK293 cells; XO: EPR with hypoxanthine stimulation; n = 9-12

Why This Matters

Absence of NOX4 inhibition is critical for cardiovascular research since NOX4 plays protective homeostatic roles in the vasculature; agents that co-inhibit NOX4 may confound phenotype interpretation or produce unintended effects.

• [1] Ranayhossaini DJ, et al. Figure 1. NoxA1ds inhibits nox1-derived O2⨪ but not related enzymes. J Biol Chem. 2013;288:36437-36450. View Source
• [2] Altenhöfer S, et al. Evolution of NADPH Oxidase Inhibitors: Selectivity and Mechanisms for Target Engagement. Antioxid Redox Signal. 2015;23(5):406-427. Table 1: IC50 values for GKT137831 and VAS2870. View Source

Vascular ROS Suppression: Functional Validation

In isolated resistance arteries from Wistar-Kyoto rats, osteoprotegerin (OPG)-induced ROS production was abrogated by both NoxA1ds and GKT137831 (setanaxib, a dual NOX1/NOX4 inhibitor) [1]. The study demonstrated that NoxA1ds as a selective NOX1 inhibitor produced comparable functional suppression of vascular ROS to the dual inhibitor GKT137831 [1]. However, the use of NoxA1ds enabled unambiguous attribution of the observed effects specifically to NOX1, whereas experiments with GKT137831 alone could not exclude NOX4 contributions. This was confirmed using Nox1 and Nox4 knockout mouse arteries, which showed that both isoforms contribute to OPG-induced vascular dysfunction [2].

Vascular ROS

Head-to-head

Abrogated OPG-induced ROS in rat resistance arteries

Comparable functional suppression to GKT137831

Resolves NOX1-specific contribution ex vivo

Ex vivo myography; OPG 10 ng/mL

Evidence Dimension	ROS production suppression in rat resistance arteries
Target Compound Data	NoxA1ds: abrogated OPG-induced ROS production (functional outcome comparable to GKT137831)
Comparator Or Baseline	GKT137831 (setanaxib): abrogated OPG-induced ROS production
Quantified Difference	Equivalent attenuation of vascular ROS by both inhibitors
Conditions	Ex vivo myography of isolated resistance arteries from WKY rats; OPG (10 ng/mL) stimulation; ROS measured fluorometrically

Why This Matters

This direct functional comparison validates that the in vitro selectivity of NoxA1ds translates to ex vivo efficacy and provides users with a mechanistic tool that resolves isoform-specific contributions, which dual inhibitors inherently cannot.

• [1] Gimbrone MA Jr, et al. Osteoprotegerin regulates vascular function through syndecan-1 and NADPH oxidase-derived reactive oxygen species. Clin Sci (Lond). 2021;135(20):2429-2444. View Source
• [2] Ibid. Abstract: 'OPG-induced ROS production was abrogated by NoxA1ds (Nox1 inhibitor) and GKT137831 (dual Nox1/Nox4 inhibitor)... Nox1 and Nox4 KO abrogated OPG-induced vascular dysfunction.' View Source

In Vivo Efficacy in PAH Models

NoxA1ds TFA has demonstrated clear in vivo target engagement and therapeutic efficacy in a Sugen/hypoxia mouse model of pulmonary arterial hypertension (PAH) [1]. Infusion of NoxA1ds via osmotic minipumps (i.p.) significantly suppressed pathological changes in hemodynamic parameters characteristic of PAH [1]. The study also demonstrated that NOX1 promotes phenotypic changes in endothelial cells through activation of the unfolded protein response (UPR), specifically the PERK arm involving eIF2α and ATF4 [2]. This in vivo validation at the hemodynamic level contrasts with many small-molecule NOX inhibitors that lack published in vivo disease-model efficacy data or demonstrate limited bioavailability [3].

PAH model

Class-level

Suppressed hemodynamic parameters in SuHx mouse PAH model

Osmotic minipump infusion; target engagement confirmed

Supports in vivo model-response interpretation

Peer-reviewed disease-model evidence

Evidence Dimension	In vivo efficacy in PAH disease model
Target Compound Data	Significant suppression of PAH hemodynamic parameters in Sugen/hypoxia mouse model
Comparator Or Baseline	Most commercial NOX1 inhibitors (e.g., ML171) lack published in vivo disease-model efficacy data
Quantified Difference	Published in vivo disease model efficacy vs. absent or unreported
Conditions	Mouse SuHx (Sugen/hypoxia, 10% O2) PAH model; NoxA1ds delivered via osmotic minipump i.p.

Why This Matters

For procurement decisions involving in vivo studies, peer-reviewed evidence of target engagement and phenotypic rescue in a disease-relevant animal model substantially de-risks experimental investment relative to compounds lacking in vivo validation.

• [1] Frazziano G, et al. Redox regulation of lung endothelial PERK, unfolded protein response (UPR) and proliferation via NOX1: Targeted inhibition as a potential therapy for PAH. Redox Biol. 2025;82:103554. View Source
• [2] Ibid. Results: 'infusion of mice... with a specific NOX1 inhibitor, NOXA1ds... significantly suppressed pathological changes in hemodynamic parameters characteristic of PAH.' View Source
• [3] Altenhöfer S, et al. Evolution of NADPH Oxidase Inhibitors: Selectivity and Mechanisms for Target Engagement. Antioxid Redox Signal. 2015;23(5):406-427. View Source

Aqueous Solubility for Flexible Formulation

NoxA1ds in its TFA salt form exhibits aqueous solubility of 100 mg/mL in water, with sonication recommended to assist dissolution [1]. This solubility profile is markedly superior to typical free base peptides, which often require high concentrations of organic solvents such as DMSO for dissolution, potentially introducing solvent-related cytotoxicity or vehicle artifacts . The high water solubility enables direct aqueous dosing for in vivo studies via osmotic minipump infusion, as successfully employed in the PAH mouse model [2]. The TFA salt also demonstrates stability at -20°C for up to 2 years [3].

Aqueous solubility

Reported

100 mg/mL in water (TFA salt)

Free base peptides typically require organic solvents

Facilitates aqueous in vivo formulation and minipump delivery

Sonication recommended; stable at -20°C

Evidence Dimension	Aqueous solubility
Target Compound Data	100 mg/mL in H2O (TFA salt)
Comparator Or Baseline	Free base peptides: typically <1 mg/mL in water, requiring DMSO or other organic solvents
Quantified Difference	>100-fold improvement in aqueous solubility relative to typical free base peptides
Conditions	Room temperature dissolution in ultrapure water with sonication

Why This Matters

High aqueous solubility reduces or eliminates organic solvent requirements for in vivo dosing, minimizing vehicle-related confounding variables and enabling formulation strategies (e.g., osmotic minipump delivery) that are impractical with DMSO-dependent compounds.

• [1] JinyouBio. NoxA1ds TFA Product Datasheet. Solubility: H2O 100 mg/mL. View Source
• [2] Frazziano G, et al. Redox regulation of lung endothelial PERK, unfolded protein response (UPR) and proliferation via NOX1: Targeted inhibition as a potential therapy for PAH. Redox Biol. 2025;82:103554. View Source
• [3] JinyouBio. NoxA1ds TFA Product Datasheet. Storage: Store at -20°C, 2 years. View Source

NOX1-NOXA1 PPI Disruption

NoxA1ds TFA operates through a mechanism distinct from all small-molecule NOX1 inhibitors currently available commercially [1]. While compounds like GKT137831, ML171, and VAS2870 target the catalytic core of the NOX enzyme complex, NoxA1ds is a peptide recapitulating a putative activation subdomain of the NOXA1 protein that competitively disrupts the NOX1-NOXA1 binding interface required for enzyme activation [2]. This protein-protein interaction (PPI)-targeting mechanism confers a structurally distinct pharmaceutical footprint that makes NoxA1ds insensitive to resistance mechanisms that might affect catalytic-site inhibitors [3].

PPI mechanism

Class-level

Competitive disruption of NOX1-NOXA1 binding interface

Orthogonal tool to catalytic inhibitors; supports mechanistic validation

Inferred from peptide design and binding assays

Evidence Dimension	Mechanism of action
Target Compound Data	Protein-protein interaction disruption (NOX1-NOXA1 binding interface)
Comparator Or Baseline	Small-molecule inhibitors: catalytic domain antagonism (e.g., GKT137831, ML171, VAS2870)
Quantified Difference	Fundamentally different target engagement mechanism (PPI disruption vs. catalytic site inhibition)
Conditions	Inferred from peptide design rationale and binding assays [J Biol Chem. 2013;288:36437-36450]

Why This Matters

For researchers requiring orthogonal pharmacological validation or seeking to distinguish NOX1 contributions from compensatory mechanisms that affect catalytic function, NoxA1ds TFA provides a mechanistically complementary tool that cannot be substituted by any small-molecule catalytic inhibitor.

• [1] Altenhöfer S, et al. Evolution of NADPH Oxidase Inhibitors: Selectivity and Mechanisms for Target Engagement. Antioxid Redox Signal. 2015;23(5):406-427. View Source
• [2] Ranayhossaini DJ, et al. Selective recapitulation of conserved and nonconserved regions of putative NOXA1 protein activation domain confers isoform-specific inhibition of Nox1 oxidase and attenuation of endothelial cell migration. J Biol Chem. 2013;288(51):36437-36450. View Source
• [3] University of Pittsburgh Innovation Institute. University of Pittsburgh Announces Patents Issued in September 2017. Patent claims for NoxA1ds as NOX1-NOXA1 binding inhibitor. View Source

NoxA1ds TFA Research Applications

NOX1 vs. NOX4 Dissection in Vascular Biology

When studying vascular function where both NOX1 and NOX4 are expressed (endothelial cells, vascular smooth muscle), the use of NoxA1ds TFA enables unambiguous attribution of phenotypes to NOX1 [1]. Unlike dual inhibitors such as GKT137831 which suppress both isoforms concurrently, NoxA1ds provides selective NOX1 inhibition without confounding NOX4 effects [2]. This isoform-specific resolution is critical given the dichotomous roles of NOX1 (pro-inflammatory, vasoconstrictive) versus NOX4 (homeostatic, vasoprotective) in the vasculature [3].

PAH In Vivo Validation

Research groups investigating the role of NOX1 in PAH pathogenesis should prioritize NoxA1ds TFA due to its peer-reviewed in vivo efficacy data in a clinically relevant SuHx mouse model [1]. The compound has demonstrated significant suppression of PAH hemodynamic parameters when delivered via osmotic minipump infusion, providing a validated in vivo dosing paradigm [2]. The high aqueous solubility of the TFA salt (100 mg/mL) facilitates minipump formulation without requiring organic solvents that might otherwise complicate surgical implantation or produce local irritation [3].

Oncology: NOX1 vs. NOX2 ROS Discrimination

In colon cancer research and tumor microenvironment studies where both NOX1 (epithelial/cancer cell) and NOX2 (phagocyte/myeloid cell) are present, NoxA1ds TFA provides unparalleled discrimination between these isoforms [1]. The compound shows no inhibition of NOX2 at concentrations up to 10 µM while potently inhibiting NOX1 (IC50 ≈ 20 nM)—a >500-fold selectivity window [2]. This selectivity is essential for accurate interpretation of ROS source contributions in co-culture systems, xenograft models, or clinical specimens where inflammatory infiltrates express abundant NOX2 [3].

Orthogonal Validation of NOX1 Knockout

For researchers seeking pharmacological confirmation of siRNA/CRISPR NOX1 knockdown phenotypes or for experiments in Nox1-/- mouse tissues, NoxA1ds TFA offers a mechanistically orthogonal validation tool [1]. Because its protein-protein interaction disruption mechanism differs fundamentally from genetic ablation or catalytic inhibitors, concordant results between NoxA1ds treatment and NOX1 genetic manipulation strengthen confidence that observed effects are NOX1-dependent rather than arising from off-target genetic effects or compensatory mechanisms [2].

Application

Selection Property

Validation Focus

Vascular isoform dissection

NOX1-specific PPI inhibition

NOX4-independent phenotype confirmation

PAH in vivo model research

In vivo-validated target engagement

Hemodynamic endpoint interpretation

Tumor microenvironment ROS studies

High selectivity over NOX2

ROS source discrimination in co-culture

Orthogonal NOX1 validation

PPI-disruption mechanism

Concordance with genetic knockdown models

• [1] Gimbrone MA Jr, et al. Osteoprotegerin regulates vascular function through syndecan-1 and NADPH oxidase-derived reactive oxygen species. Clin Sci (Lond). 2021;135(20):2429-2444. View Source
• [2] Frazziano G, et al. Redox regulation of lung endothelial PERK, unfolded protein response (UPR) and proliferation via NOX1: Targeted inhibition as a potential therapy for PAH. Redox Biol. 2025;82:103554. View Source
• [3] Ranayhossaini DJ, et al. Figure 1. NoxA1ds inhibits nox1-derived O2⨪ but not related enzymes. J Biol Chem. 2013;288:36437-36450. View Source